Cas no 2171717-60-3 (4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid)

• Product Name: 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid
• CAS No: 2171717-60-3
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6213717
• PubChem ID: 165558002
• Update Time: 2025-06-14

4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid
• 2171717-60-3
• 4-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]but-2-ynoic acid
• EN300-1550490

• Inchi： 1S/C25H24N2O5/c28-23(29)10-5-13-26-24(30)22(14-16-11-12-16)27-25(31)32-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21-22H,11-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： WVEIOSLWKHQSLM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC#CC(=O)O)=O)CC1CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid

Exploring the Structural and Functional Significance of 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid (CAS No. 2171717-60-3) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid (CAS No. 2171717-60-3) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This Fmoc-protected amino acid derivative combines a cyclopropyl moiety with a but-2-ynoic acid backbone, offering a versatile scaffold for peptide synthesis and drug design. Researchers are increasingly focusing on its role in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research.

The compound’s CAS No. 2171717-60-3 is frequently searched in academic and industrial databases, reflecting its relevance in peptide-based therapeutics. Its Fmoc group ((9H-fluoren-9-yl)methoxycarbonyl) is pivotal for solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation and drug delivery strategies. Recent studies highlight its utility in creating stapled peptides, which enhance metabolic stability and cell permeability—addressing key challenges in peptide drug development.

From an SEO perspective, queries like "Fmoc-protected amino acids in drug discovery" or "cyclopropyl amino acid derivatives" align with trending research topics. The compound’s alkyne functional group (but-2-ynoic acid) also ties into the growing interest in click chemistry, a technique widely adopted for biomarker labeling and nanoparticle functionalization. These connections make CAS No. 2171717-60-3 a bridge between traditional peptide chemistry and cutting-edge bioorthogonal chemistry.

Another critical aspect is the compound’s potential in covalent inhibitor design. The propanamidobut-2-ynoic acid segment can serve as a warhead for irreversible binding to target enzymes, a strategy gaining traction in kinase inhibitor development. This aligns with searches for "covalent drug design 2024" or "irreversible enzyme inhibitors," underscoring its timeliness. Moreover, its cyclopropyl ring enhances conformational rigidity, a property sought after in GPCR-targeted drugs—a trending area in neurological disorder treatments.

Quality control and analytical validation are also frequent search themes. The compound’s CAS No. 2171717-60-3 is often cross-referenced with HPLC purity standards and mass spectrometry characterization, reflecting industry demands for high-precision synthetic intermediates. This aligns with broader discussions on QC/QA in peptide APIs, a niche yet vital topic in regulatory compliance.

In conclusion, 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid exemplifies the intersection of structural innovation and therapeutic potential. Its multifaceted applications—from SPPS to covalent drug discovery—ensure its continued prominence in both academic literature and industrial pipelines, making it a compound worthy of in-depth exploration.